Cas no 83249-16-5 (1-{3-methylbicyclo[1.1.1]pentan-1-yl}ethan-1-one)

• Product Name: 1-{3-methylbicyclo[1.1.1]pentan-1-yl}ethan-1-one
• CAS No: 83249-16-5
• MF: C₈H₁₂O
• MW: 124.180282592773
• MDL: MFCD23164158
• CID: 839376
• PubChem ID: 15579857
• Update Time: 2025-05-21

1-{3-methylbicyclo[1.1.1]pentan-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-methylbicyclo[1.1.1]pent-1-yl)-
• Ethanone, 1-(3-methylbicyclo[1.1.1]pent-1-yl)- (9CI)
• 1-acetyl-3-methyl-5-phenyl-2-pyrazoline
• 1-acetyl-3-methyl-5-phenyl-4,5-dihydro-1H-pyrazole
• 1-acetyl-3-methylbicyclo<1.1.1>pentane
• 1H-Pyrazole,1-acetyl-4,5-dihydro-3-methyl-5-phenyl
• 1-{3-methylbicyclo[1.1.1]pentan-1-yl}ethan-1-one
• EN300-7625744
• 1-(3-Methyl-1-bicyclo[1.1.1]pentanyl)ethanone
• EN300-37109749
• 83249-16-5
• 1-(3-Methylbicyclo[1.1.1]pentan-1-yl)ethan-1-one
• AKOS040767678
• D76324
• CS-0102905
• SCHEMBL17189800

• MDL： MFCD23164158
• Inchi： 1S/C8H12O/c1-6(9)8-3-7(2,4-8)5-8/h3-5H2,1-2H3
• InChI Key： BBMSQNYVFDWXJD-UHFFFAOYSA-N
• SMILES： O=C(C)C12CC(C)(C1)C2

Computed Properties

• Exact Mass: 124.08900
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 1.76560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-{3-methylbicyclo[1.1.1]pentan-1-yl}ethan-1-one

Introduction to 1-{3-methylbicyclo[1.1.1]pentan-1-yl}ethan-1-one (CAS No: 83249-16-5)

1-{3-methylbicyclo[1.1.1]pentan-1-yl}ethan-1-one, commonly referred to by its CAS number 83249-16-5, is a unique organic compound with a bicyclic structure that has garnered significant attention in both academic and industrial research. This compound belongs to the family of bicyclic ketones, and its structure consists of a bicyclo[1.1.1]pentane ring system substituted with a methyl group at the 3-position and a ketone group at the 1-position.

The compound's bicyclic framework provides it with unique physical and chemical properties, making it an interesting subject for various applications in organic synthesis, material science, and pharmacology. Recent studies have highlighted its potential as a building block in the construction of complex molecular architectures due to its rigid and stable structure.

One of the key features of 83249-16-5 is its ability to undergo various types of chemical reactions, including cycloadditions, enolate chemistry, and organocatalytic transformations. These reactions have been extensively explored in recent years, leading to the development of novel synthetic pathways for the construction of bioactive molecules and advanced materials.

In terms of synthesis, researchers have developed several efficient methods to prepare 83249-16-5. One notable approach involves the use of ring-closing metathesis (RCM) techniques, which allow for the construction of the bicyclic framework in a highly regioselective manner. This method has been optimized in recent studies to achieve high yields and excellent stereocontrol.

The compound's applications extend beyond organic synthesis. For instance, it has been employed as a chiral auxiliary in asymmetric catalysis, where its rigid structure facilitates the induction of chirality in target molecules. Additionally, it has been explored as a potential ligand in transition metal-catalyzed reactions, demonstrating promising results in terms of enantioselectivity and catalytic efficiency.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties and reactivity patterns of 83249-5. Density functional theory (DFT) calculations have been used to study its molecular orbitals and reaction mechanisms, which has further enhanced our understanding of its chemical behavior.

In conclusion, 83249-5 is a versatile compound with a rich structural framework that offers numerous opportunities for innovation in chemical research. Its unique properties and diverse applications make it an essential component in modern organic chemistry.